Cas no 63068-73-5 (5-Propylthiophene-2-carboxylic acid)

• Product Name: 5-Propylthiophene-2-carboxylic acid
• CAS No: 63068-73-5
• MF: C₈H₁₀O₂S
• MW: 170.228801250458
• MDL: MFCD04970762
• CID: 1078083
• PubChem ID: 3164314
• Update Time: 2025-11-02

5-Propylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Propyl-thiophene-2-carboxylic acid
• 5-propyl-2-thiophenecarboxylic acid
• 5-Propylthiophene-2-carboxylic acid
• 2-Propyl-thiophen-carbonsaeure-(5)
• 2-Pyrrolidinone, 5-propyl-
• 5-n-propylthiophene-2-carboxylic acid
• 5-n-Propyl-thiophene-2-carboxylic acid
• 5-Propyl-2-pyrrolidin
• 5-Propyl-2-pyrrolidone
• 5-Propyl-2-thiophencarbonsaeure
• 5-Propylpyrrolid-2-on
• 5-propyl-pyrrolidin-2-one
• 5-Propyl-pyrrolidon-(2)
• 5-Propyl-thiophen-2-carbonsaeure
• AGN-PC-00JU1P
• CTK0E3578
• SureCN2731412
• AB01316001-02
• CS-0196015
• AT16415
• DB-341001
• STK349784
• Z1198165049
• AKOS000310775
• SCHEMBL262537
• HMS1698E14
• MFCD04970762
• 5-propylthiophene-2-carboxylicacid
• NCGC00319477-01
• 63068-73-5
• GIKRNWSWBGWABK-UHFFFAOYSA-N
• EN300-92768

• MDL： MFCD04970762
• Inchi： 1S/C8H10O2S/c1-2-3-6-4-5-7(11-6)8(9)10/h4-5H,2-3H2,1H3,(H,9,10)
• InChI Key： GIKRNWSWBGWABK-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC=C1CCC

Computed Properties

• Exact Mass: 170.0402
• Monoisotopic Mass: 170.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 298.4±28.0 °C at 760 mmHg
• Flash Point: 134.2±24.0 °C
• PSA: 37.3
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-Propylthiophene-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 5-Propylthiophene-2-carboxylic acid

Recent Advances in the Study of 5-Propylthiophene-2-carboxylic acid (CAS: 63068-73-5) in Chemical Biology and Pharmaceutical Research

5-Propylthiophene-2-carboxylic acid (CAS: 63068-73-5) is a thiophene derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. Thiophene-based compounds are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. This research brief aims to provide an overview of the latest studies on 5-Propylthiophene-2-carboxylic acid, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent studies have explored the synthesis of 5-Propylthiophene-2-carboxylic acid through various methods, including catalytic hydrogenation and cross-coupling reactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient synthesis route using palladium-catalyzed coupling, which yielded high purity and scalability. The compound's structural features, such as the propyl side chain and carboxylic acid group, have been shown to enhance its solubility and bioavailability, making it a promising candidate for drug development.

In terms of biological activity, 5-Propylthiophene-2-carboxylic acid has exhibited notable anti-inflammatory effects in preclinical models. A study conducted by researchers at the University of Cambridge revealed that the compound inhibits the NF-κB signaling pathway, a key regulator of inflammation. This finding suggests potential applications in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, the compound has shown moderate antimicrobial activity against Gram-positive bacteria, as reported in a 2022 study published in Bioorganic & Medicinal Chemistry Letters.

Another area of interest is the compound's potential role in cancer therapy. A recent in vitro study demonstrated that 5-Propylthiophene-2-carboxylic acid induces apoptosis in certain cancer cell lines, particularly those associated with breast and colon cancers. The mechanism appears to involve the disruption of mitochondrial membrane potential and activation of caspase-3. These findings highlight the compound's potential as a lead structure for developing novel anticancer agents.

Despite these promising results, challenges remain in the clinical translation of 5-Propylthiophene-2-carboxylic acid. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future studies. Nevertheless, the compound's unique chemical structure and diverse biological activities make it a valuable subject for ongoing research in chemical biology and pharmaceutical sciences.

In conclusion, 5-Propylthiophene-2-carboxylic acid (CAS: 63068-73-5) represents a promising scaffold for drug discovery, with demonstrated anti-inflammatory, antimicrobial, and anticancer properties. Further research is warranted to explore its full therapeutic potential and overcome existing challenges in drug development. The integration of computational modeling and high-throughput screening techniques may accelerate the identification of optimized derivatives with enhanced efficacy and safety profiles.